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Compound of Interest

5-Fluorobenzofuran-3-
Compound Name:
carbaldehyde

cat. No.: B1326528

Synthesis of 5-Fluorobenzofuran-3-
carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic routes for the preparation of 5-
Fluorobenzofuran-3-carbaldehyde, a key intermediate in the development of various
pharmaceutical compounds. This document provides a comprehensive overview of the starting
materials, experimental protocols, and reaction mechanisms involved in the synthesis of this
important building block.

Overview of Synthetic Strategy

The most common and efficient synthesis of 5-Fluorobenzofuran-3-carbaldehyde is a two-
step process. The first step involves the synthesis of the key intermediate, 5-fluorobenzofuran,
from commercially available starting materials. The second step is the formylation of this
intermediate at the 3-position using the Vilsmeier-Haack reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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